Cas no 2309458-05-5 (Methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate)

• Product Name: Methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate
• CAS No: 2309458-05-5
• MF: C₁₇H₂₃BrN₂O₃
• MW: 383.280123949051
• CID: 6321198
• PubChem ID: 165803364
• Update Time: 2025-06-18

Methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429451
• 2309458-05-5
• methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate
• Methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate

• Inchi： 1S/C17H23BrN2O3/c1-22-15(21)11-23-17(13-2-8-19-10-14(13)18)5-3-16(4-6-17)7-9-20-12-16/h2,8,10,20H,3-7,9,11-12H2,1H3
• InChI Key： RVULUODWZWCBSB-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCC2(CNCC2)CC1)OCC(=O)OC

Computed Properties

• Exact Mass: 382.08921g/mol
• Monoisotopic Mass: 382.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate

Methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate (CAS No. 2309458-05-5): A Comprehensive Overview

Methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate, identified by its CAS number 2309458-05-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of spirocyclic azaspiranes, which have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a brominated pyridine moiety and an acetoate ester group in its molecular structure suggests diverse chemical reactivity, making it a valuable scaffold for further derivatization and functionalization.

The molecular structure of Methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate consists of a spirocyclic core formed by the fusion of a decane ring with an azacycloheptane ring. This spirocyclic arrangement introduces rigidity to the molecule, which can influence its interactions with biological targets. The 3-bromopyridin-4-yl substituent at the 8-position of the spirocycle is a key feature that enhances its utility in medicinal chemistry. Bromopyridines are known for their ability to participate in various chemical reactions, including cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

The acetoate ester group at the 2-position of the molecule provides another point of interest for synthetic chemists. Ester groups are versatile functional moieties that can be hydrolyzed to carboxylic acids or transesterified to other esters, allowing for the introduction of different pharmacophores or modifications. This dual functionality makes Methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate a promising candidate for drug discovery and development.

Recent advancements in the field of spirocyclic compounds have highlighted their potential as bioactive molecules. Spirocyclic azaspiranes, in particular, have been shown to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural motif of these compounds allows them to interact with biological targets in ways that linear or cyclic analogs may not. This has led to increased interest in developing new synthetic methods for spirocyclic azaspiranes and exploring their pharmacological potential.

The synthesis of Methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate involves several key steps that highlight the synthetic strategies employed in modern organic chemistry. The construction of the spirocyclic core typically requires a [2+2] cycloaddition reaction between an azadiene and a dieneophile, followed by ring-closing metathesis or other cyclization techniques. The introduction of the bromopyridine substituent can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

The acetoate ester group is typically introduced during later stages of synthesis, often through esterification reactions involving carboxylic acids or acid chlorides. The use of protecting groups may be necessary to prevent unwanted side reactions during synthesis. Once synthesized, Methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate can be further modified through various chemical transformations to explore its pharmacological properties.

In recent years, there has been growing interest in using computational methods to predict the biological activity of novel compounds like Methyl 2-{[8-(3-bromopyridin-4-yl)-2-azaspiro[4.5]decan-8-yloxy}acetate. Molecular docking studies can be used to simulate the interactions between this compound and potential biological targets, providing insights into its mechanism of action and potential therapeutic applications. These computational approaches complement traditional experimental methods and have become indispensable tools in modern drug discovery.

The potential applications of Methyl 2-{[8-(3-bromopyridin-4-yloxy)acetoxy]}spirocyclic compounds extend beyond their use as lead compounds in drug discovery. They can also serve as intermediates for synthesizing more complex molecules with tailored properties. The versatility of spirocyclic structures allows them to be incorporated into various drug classes, including small-molecule inhibitors, agonists, and antagonists.

The development of new synthetic methodologies for spirocyclic compounds is an active area of research aimed at improving efficiency and scalability. Advances in catalytic systems, such as transition metal catalysts and organocatalysts, have enabled more efficient and selective constructions of complex molecular frameworks. These innovations have significantly reduced the time and resources required for synthesizing novel spirocyclic compounds like Methyl 2-{[8-(3-bromopyridin-4-yloxy)acetoxy]}spirocyclic derivatives.

The future prospects for Methyl 2-{[8-(3-bromopyridin--4-yloxy)acetoxy]}spirocyclic compounds are promising, with ongoing research exploring their potential in various therapeutic areas. As our understanding of their structure-function relationships improves, new opportunities for their application will emerge. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be crucial in realizing these opportunities fully.